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Compound of Interest |

(1,3-Dioxolan-2-
Compound Name: ylmethyl)triphenylphosphonium

bromide

Cat. No.: B150729

\ J

An In-depth Technical Guide to the Safe Handling of (1,3-Dioxolan-2-
ylmethyl)triphenylphosphonium bromide

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for (1,3-Dioxolan-2-
ylmethyl)triphenylphosphonium bromide (CAS No. 52509-14-5), a versatile reagent
frequently used in organic synthesis, particularly in the Wittig reaction for the formation of
carbon-carbon bonds.[1][2] Its application extends to the synthesis of various biologically active
molecules, including antibacterial agents, enzyme inhibitors, and receptor ligands.[3][4] Given
its hazardous properties, a thorough understanding of safe handling procedures is crucial for all
personnel working with this compound.

Chemical and Physical Properties

(1,3-Dioxolan-2-ylmethyl)triphenylphosphonium bromide is a white to light-colored
crystalline powder. It is important to be aware of its physical properties to ensure proper
storage and handling.
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Property Value

CAS Number 52509-14-5

Molecular Formula C22H22BrO2P[5]

Molecular Weight 429.30 g/mol [2]

Melting Point 193-195 °C (decomposes)[3]

Solubility Soluble in water.[3]

Appearance White to light yellow to light orange
powder/crystal.

Sensitivity Hygroscopic (moisture sensitive).[6]

Hazard Identification and Classification

This compound is classified as hazardous under the OSHA Hazard Communication Standard
(29 CFR 1910.1200).[6] The primary hazards are acute toxicity, skin and eye irritation, and
respiratory tract irritation. The signal word for this chemical is "Warning".[6]

GHS Hazard Classification
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Hazard Class Category Hazard Statement

H302: Harmful if swallowed.[5]

Acute Toxicity, Oral Category 4
[61[7]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin.[5][6][7]
o ) H332: Harmful if inhaled.[5][6]
Acute Toxicity, Inhalation Category 4 7]
) ) o H315: Causes skin irritation.[5]
Skin Corrosion/Irritation Category 2 ]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L
Irritation irritation.[5][6]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation.[5][6]

GHS classification percentages may vary slightly between suppliers due to impurities or
additives.[5][7]

Toxicological Data

While specific LD50 or LC50 values are not readily available in published literature, the GHS
Category 4 classification for acute toxicity indicates the following estimated toxicity ranges:

Route of Exposure Toxicity Estimate

Oral 300 < LD50 < 2000 mg/kg
Dermal 1000 < LD50 < 2000 mg/kg
Inhalation (Dusts) 1.0 < LC50 < 5.0 mg/L

These values underscore the importance of preventing direct contact, ingestion, and inhalation
of the compound.

Safe Handling and Storage
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Adherence to proper handling and storage protocols is essential to minimize risk.

Personal Protective Equipment (PPE)

A standard PPE ensemble for handling this chemical includes:

Eye Protection: Chemical safety goggles or a face shield.[6]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber). Gloves should be inspected
before use and disposed of properly after handling.[6]

Skin and Body Protection: A laboratory coat and, if a significant exposure risk exists,
additional protective clothing.[6]

Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 dust
mask or higher-level respirator is required. All respiratory protection should be used in
accordance with OSHA regulations (29 CFR 1910.134).[6]

Handling Procedures

Work in a well-ventilated area, preferably within a chemical fume hood.[6]

Avoid breathing dust.[6]

Prevent contact with skin, eyes, and clothing.[6]

Wash hands and any exposed skin thoroughly after handling.[6]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[5]

Use non-sparking tools if there is a risk of dust explosion.

Storage Conditions

Store in a dry, cool, and well-ventilated place.[6]

Keep the container tightly closed to prevent moisture absorption, as the compound is
hygroscopic.[6]
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o Store below +30°C.[3]

e Incompatible Materials: Keep away from strong oxidizing agents and strong acids.[6]

Emergency and First-Aid Procedures

In case of exposure, immediate action is critical.

Exposure Route First-Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. Call a POISON
CENTER or doctor if you feel unwell.[5][6]

Immediately wash the affected area with plenty
of soap and water while removing all
contaminated clothing. Call a POISON CENTER

or doctor if you feel unwell.[5][6]

Skin Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact i o i
do. Continue rinsing for at least 15 minutes. Get

immediate medical advice/attention.[6]

Rinse mouth with water. Do NOT induce
Ingestion vomiting. Call a POISON CENTER or doctor if
you feel unwell.[5][6]

Experimental Protocols: Safe Use in a Wittig
Reaction

The following is a representative protocol for using (1,3-Dioxolan-2-
ylmethyl)triphenylphosphonium bromide in a Wittig reaction, with an emphasis on safety.

Reagent Preparation and Handling Workflow
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Caption: Workflow for a safe Wittig reaction.
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Detailed Method

Preparation: Under an inert atmosphere (e.g., nitrogen or argon), place (1,3-Dioxolan-2-
ylmethyl)triphenylphosphonium bromide in an oven-dried, two-neck round-bottom flask
equipped with a magnetic stir bar and a septum.

Solvent Addition: Add anhydrous tetrahydrofuran (THF) via cannula or syringe.

Ylide Formation: Cool the resulting suspension to the desired temperature (e.g., 0 °C or -78
°C). Slowly add one equivalent of a strong base (e.g., n-butyllithium in hexanes) dropwise via
syringe. A distinct color change (typically to orange or red) indicates the formation of the
phosphonium ylide. Allow the mixture to stir for 30-60 minutes.

Reaction with Carbonyl: Slowly add a solution of the desired aldehyde or ketone in
anhydrous THF to the ylide solution via syringe.

Reaction Completion: Allow the reaction mixture to slowly warm to room temperature and stir
for several hours or until TLC analysis indicates the consumption of the starting material.

Quenching and Work-up: Carefully quench the reaction by slowly adding a saturated
agueous solution of ammonium chloride (NH4Cl). Transfer the mixture to a separatory funnel,
and extract the product with an organic solvent (e.g., ethyl acetate).

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium
sulfate (NazS0Oa), filter, and concentrate under reduced pressure. The resulting crude
product can be purified by column chromatography.

Waste Disposal: Dispose of all chemical waste, including contaminated gloves and labware,
in accordance with institutional and local regulations. Collect halogenated and non-
halogenated waste in separate, labeled containers.

Biological Context and Signaling Pathways

(1,3-Dioxolan-2-yImethyl)triphenylphosphonium bromide serves as a key building block for

synthesizing molecules with significant biological activity. For instance, it is used in the

microwave-assisted synthesis of KN-93, a known inhibitor of Caz*/calmodulin-dependent
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protein kinase Il (CaMKII).[3][7] CaMKIl is a crucial enzyme in various cellular signaling
cascades, including neurotransmission and cardiac function.

The diagram below illustrates the inhibitory effect of a CaMKII inhibitor (like KN-93) on a
generic signaling pathway. The synthesis of such an inhibitor may begin with a Wittig reaction
using (1,3-Dioxolan-2-ylmethyl)triphenylphosphonium bromide.

Generic CaMKII Signaling Pathway

Increased
Intracellular Caz+

KN-93
Calmodulin Inactive CaMKII (Synthesized using the

phosphonium salt)

Inhibition

Active CaMKI| (Substrate Protein)

Phosphorylation

Phosphorylated Substrate
(Cellular Response)

Click to download full resolution via product page

Caption: Inhibition of a CaMKII signaling pathway.

This guide is intended to provide essential safety information for trained professionals. Always
consult the most recent Safety Data Sheet (SDS) from your supplier before use and adhere to

all institutional safety protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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